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Introduction

Aviglycine (AVG), also known as aminoethoxyvinylglycine, is a potent inhibitor of ethylene

biosynthesis in plants.[1][2][3] Ethylene is a key plant hormone that regulates a wide array of

physiological processes, including fruit ripening, senescence, abscission (fruit drop), and

flowering.[2][3][4][5] By blocking the production of ethylene, AVG can be a valuable tool in crop

management to delay ripening, reduce pre-harvest fruit drop, and control flowering, thereby

enhancing marketable yield and fruit quality.[4][6][7][8] These notes provide detailed protocols

and data for the application of aviglycine in field studies.

Mechanism of Action

Aviglycine specifically inhibits the activity of 1-aminocyclopropane-1-carboxylic acid (ACC)

synthase, a critical enzyme that catalyzes the conversion of S-adenosylmethionine (SAM) to

ACC, the immediate precursor of ethylene.[2][3][5][9] This inhibition effectively reduces the

plant's ability to produce ethylene, thereby delaying ethylene-dependent processes.
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Caption: Aviglycine inhibits ethylene biosynthesis by blocking the ACC synthase enzyme.

Application Notes: Summary of Field Study Data
The efficacy of aviglycine is dependent on the crop, cultivar, application rate, timing, and

environmental conditions. The following tables summarize quantitative data from various field

studies.

Table 1: Aviglycine Application for Pre-harvest Drop Control in Apples
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Cultivar
Application Rate
(mg/L or ppm)

Application Timing
(Weeks Before
Anticipated
Harvest - WBAH)

Key Findings

'Gala' 65 (half-rate) 3 WBAH

Less effective than the

full rate at minimizing

fruit drop.[4][8]

'Gala' 130 (full-rate) 3 WBAH

More effective than

the half-rate; as

effective as two

applications of 1-MCP.

[4][8]

'Gala' 260 (double-rate) 3 WBAH

Not significantly

different from the full-

rate in reducing fruit

drop.[4][8]

'Hi Early Delicious'
75 (single app.) or 225

(single app.)
3 WBAH

Increased fruit

retention and reduced

ethylene evolution.[10]

'Law Rome Beauty'
100 (single or multiple

apps.)

4 WBAH (single) or 1,

2, & 4 WBAH

(multiple)

Maintained firmness

and reduced starch

hydrolysis.[10]

'Law Rome Beauty' 150 (three apps.) 4, 6, & 10 WBAH

More effective in

reducing fruit drop

than other treatments.

[10]

'McIntosh' Up to 90 1 or 2 WBAH

Linearly reduced pre-

harvest fruit drop with

increasing rate.[4]

'Red Chief' 75, 150, 225 4 WBAH

Reduced weight loss

during storage; 225

mg/L increased fruit

size.
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Table 2: Aviglycine Application for Flowering Control in Pineapple

Cultivar
Application Rate
(mg/L)

Application
Schedule

Key Findings

'Tainon 17' 250, 375
4-5 applications at 10

or 15-day intervals

Delayed bolting

(inflorescence

emergence) by 4

weeks compared to

control.[6]

'Tainon 17' 500
4-5 applications at 10

or 15-day intervals

Delayed bolting by 7

weeks compared to

control.[6]

'Tainon 17' 100

5-7 applications at 2-

week intervals starting

in Nov/Dec

Schedules starting

before mid-December

achieved 0% natural

flowering vs. 99.3% in

control.[11]

Table 3: Aviglycine Application for Quality Management in Stone Fruits
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Crop Cultivar
Application
Rate (mg/L)

Application
Timing

Key Findings

Sweet Cherry '0900 Ziraat' 50, 100
At straw-yellow

stage

Increased fruit

size, mass, and

firmness;

delayed maturity

by 4-6 days.[12]

Nectarine 'Arctic Snow' Not specified Pre-harvest

Delayed maturity

by 4-6 days;

resulted in firmer

fruit.[13]

Peach 'Monroe' Not specified Pre-harvest

Increased fruit

size and weight;

resulted in firmer

fruit.[13]

Experimental Protocols
Protocol 1: General Protocol for Aviglycine Field Trials
This protocol provides a general framework for conducting field trials with aviglycine. It should

be adapted based on the specific crop, research question, and local conditions.

1. Experimental Design

Layout: Use a Randomized Complete Block Design (RCBD) to account for field variability

(e.g., slope, soil moisture).[14]

Replicates: A minimum of 3-4 replicates per treatment is recommended.[14]

Plot Size: Ensure plots are large enough to be representative and to minimize spray drift

between plots. For tree fruits, 4-8 trees per plot is typical.[15]

Treatments: Include an untreated control and a range of aviglycine concentrations and

application timings relevant to the research objectives.
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Buffer Zones: Maintain adequate buffer zones between plots to prevent cross-contamination.

2. Treatment Preparation

Stock Solution: Prepare a stock solution of aviglycine if using a technical-grade compound.

A 5 mM stock solution can be stored at -20 °C.[2] For commercial formulations (e.g.,

ReTain®), follow the manufacturer's instructions.

Surfactant: Include a non-ionic surfactant (e.g., Silwet-77, Regulaid) at the recommended

concentration (e.g., 0.1% v/v) to improve spray coverage and uptake.[4]

Mixing:

Fill the spray tank with half the required volume of water.

Begin agitation.

Add the required amount of aviglycine formulation.

Add the surfactant.

Add the remaining water to reach the final spray volume.

Continue agitation for 3-5 minutes before and during spraying.[14]

3. Application Procedure

Equipment: Use a calibrated pressurized sprayer (e.g., orchard sprayer, backpack sprayer)

to ensure uniform application.[4][14]

Timing: Apply treatments at the pre-determined crop growth stage or time before harvest

(e.g., WBAH). Applications are often most effective in the early morning.[14]

Application Volume: Spray to the point of runoff, ensuring thorough coverage of foliage and

fruit. Record the spray volume per plot/tree. Application rates are often specified in liters per

hectare (L/ha).[10]
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Order: Spray the control plots first, followed by the lowest to the highest concentrations of

aviglycine to minimize contamination.[14]

4. Data Collection & Sampling

Pre-Harvest Data:

Fruit Drop: Tag a representative number of fruits (e.g., 100) on each tree/plot before the

first application. Count the number of dropped fruits at regular intervals (e.g., weekly) until

final harvest.[4]

Maturity Indices: Monitor maturity progression using relevant indices (e.g., starch pattern

index for apples, skin color, soluble solids content).

Harvest Data:

Sampling: At the anticipated commercial harvest date and potentially subsequent dates,

collect a random sample of fruits (e.g., 20-30) from each plot for quality analysis.[4]

Yield: Measure the total yield per tree or plot.

Post-Harvest Analysis:

Fruit Quality: Immediately assess fruit quality parameters:

Firmness: Use a penetrometer.

Soluble Solids Content (SSC): Use a refractometer.

Titratable Acidity (TA): By titration.

Skin Color: Use a chromameter.

Internal Ethylene Concentration: Sample headspace gas from a sealed container

holding the fruit.[4]

Storage Performance: Store a subset of fruit under controlled conditions (e.g., 4 °C) and

evaluate quality parameters at set intervals.[4]
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Caption: General workflow for an aviglycine field trial from design to data analysis.

Protocol 2: Specific Protocol for Pre-Harvest Drop and
Quality Management in 'Gala' Apples
This protocol is adapted from studies by Yildiz et al. and others.[4][10]
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1. Objective: To evaluate the efficacy of a single pre-harvest application of aviglycine on

reducing fruit drop and maintaining fruit quality of 'Gala' apples at harvest and after cold

storage.

2. Experimental Setup:

Trees: Select uniform, mature 'Gala' apple trees.

Design: Randomized Complete Block Design with 4 single-tree replicates per treatment.

Treatments:

Untreated Control (water spray only).

Aviglycine at 65 mg/L (half-rate).

Aviglycine at 130 mg/L (full-rate).

3. Treatment Preparation and Application:

Product: Commercial formulation of aviglycine (e.g., ReTain®).

Adjuvant: Include a non-ionic surfactant (e.g., Silwet-77) at 1.0 mL/L.[4]

Application Timing: Apply treatments three weeks before the anticipated commercial harvest

date (3 WBAH).[4][8]

Method: Apply with a pressurized orchard sprayer to the point of drip, ensuring complete

coverage.

4. Data Collection:

Fruit Drop: One week before application (4 WBAH), select and tag two main limbs on

opposite sides of each tree and count the initial number of fruits. Starting at 1 WBAH, count

and remove dropped fruit from under the canopy weekly until two weeks after the

commercial harvest date.

Harvest: Harvest a sample of 20 fruits from each tree at the commercial harvest date.
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Post-Harvest Assessment:

Immediate Analysis (10 fruits): Assess fruit weight, firmness, starch pattern index, soluble

solids content, and internal ethylene concentration.

Storage Analysis (10 fruits): Store at 4 °C for 3 months, then allow to ripen at room

temperature for 7 days before performing the same quality assessments.[4]

5. Data Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Tukey's HSD at p < 0.05) to determine significant

differences between treatments.[4]

Considerations and Troubleshooting
Environmental Factors: Aviglycine uptake can be influenced by temperature and humidity.

High humidity can enhance penetration.[16] Avoid spraying if rain is expected shortly after

application.

Crop and Cultivar Variation: The response to aviglycine can vary significantly between

different crops and even cultivars within the same species.[4] Preliminary trials may be

necessary to optimize rates and timings.

Surfactant Use: The inclusion of a surfactant is critical for ensuring adequate coverage and

absorption of the active ingredient.

Off-Target Effects: While primarily affecting ethylene synthesis, be aware of potential

secondary effects. For example, aviglycine can sometimes delay fruit skin color

development.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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